Cas no 1035455-88-9 (3-hydroxy-3-(4-phenylphenyl)propanenitrile)

3-Hydroxy-3-(4-phenylphenyl)propanenitrile is a versatile organic intermediate with applications in pharmaceutical and fine chemical synthesis. Its structure, featuring both a hydroxyl and nitrile functional group attached to a biphenyl core, enables its use in the preparation of complex molecules, including chiral compounds and heterocycles. The compound’s stability and reactivity make it suitable for selective transformations, such as nucleophilic additions or reductions, while the aromatic biphenyl moiety contributes to its utility in materials science. Its well-defined purity and consistent performance support reproducible results in research and industrial processes. This compound is particularly valuable in the development of active pharmaceutical ingredients (APIs) and advanced organic materials.
3-hydroxy-3-(4-phenylphenyl)propanenitrile structure
1035455-88-9 structure
Product Name:3-hydroxy-3-(4-phenylphenyl)propanenitrile
CAS No:1035455-88-9
MF:C15H13NO
MW:223.269823789597
CID:5912010
PubChem ID:79117662
Update Time:2025-05-27

3-hydroxy-3-(4-phenylphenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

    • 3-hydroxy-3-(4-phenylphenyl)propanenitrile
    • AKOS017668529
    • EN300-1863471
    • 1035455-88-9
    • [1,1'-Biphenyl]-4-propanenitrile, β-hydroxy-
    • β-Hydroxy[1,1'-biphenyl]-4-propanenitrile
    • Inchi: 1S/C15H13NO/c16-11-10-15(17)14-8-6-13(7-9-14)12-4-2-1-3-5-12/h1-9,15,17H,10H2
    • InChI Key: FOASHGWLMHJTIS-UHFFFAOYSA-N
    • SMILES: C(C1C=CC(C2C=CC=CC=2)=CC=1)(O)CC#N

Computed Properties

  • Exact Mass: 223.099714038g/mol
  • Monoisotopic Mass: 223.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 44Ų

Experimental Properties

  • Density: 1.140±0.06 g/cm3(Predicted)
  • Boiling Point: 458.2±33.0 °C(Predicted)
  • pka: 12.91±0.20(Predicted)

3-hydroxy-3-(4-phenylphenyl)propanenitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1863471-0.05g
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1035455-88-9
0.05g
$468.0 2023-09-18
Enamine
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$490.0 2023-09-18
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$513.0 2023-09-18
Enamine
EN300-1863471-0.5g
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$535.0 2023-09-18
Enamine
EN300-1863471-1.0g
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$785.0 2023-06-02
Enamine
EN300-1863471-2.5g
3-hydroxy-3-(4-phenylphenyl)propanenitrile
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$1089.0 2023-09-18
Enamine
EN300-1863471-5.0g
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$2277.0 2023-06-02
Enamine
EN300-1863471-10.0g
3-hydroxy-3-(4-phenylphenyl)propanenitrile
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$3376.0 2023-06-02
Enamine
EN300-1863471-1g
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$557.0 2023-09-18
Enamine
EN300-1863471-5g
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$1614.0 2023-09-18

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